![molecular formula C10H14N4O2 B1333066 1-Methyl-4-(5-nitropyridin-2-yl)piperazine CAS No. 55403-34-4](/img/structure/B1333066.png)
1-Methyl-4-(5-nitropyridin-2-yl)piperazine
Overview
Description
1-Methyl-4-(5-nitropyridin-2-yl)piperazine (MNP) is a synthetic organic compound that has been widely used in scientific research due to its ability to act as a ligand for proteins and enzymes. MNP has been used in a variety of applications, including as a fluorescent label, as a substrate for enzymes, and as a component of drugs. We will also discuss possible future directions for research involving MNP.
Scientific Research Applications
Neuroimaging Studies
1-Methyl-4-(5-nitropyridin-2-yl)piperazine derivatives have been studied for their potential in neuroimaging, particularly in Positron Emission Tomography (PET) applications. A study by García et al. (2014) developed a derivative that showed high affinity and selectivity as a 5-HT1A receptor antagonist. This compound demonstrated significant potential for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders (García et al., 2014).
Antibacterial Research
In the field of antibacterial research, derivatives of this compound have been synthesized and tested for efficacy. Mekky and Sanad (2020) synthesized novel bis(pyrazole-benzofuran) hybrids with a piperazine linker, showing significant antibacterial activities, including against strains like E. coli and S. aureus (Mekky & Sanad, 2020).
Anti-Inflammatory Applications
Ahmed, Molvi, and Khan (2017) synthesized compounds incorporating the this compound structure and evaluated their anti-inflammatory activity. These compounds showed significant in vitro anti-inflammatory activity, indicating potential therapeutic applications in inflammation-related conditions (Ahmed, Molvi, & Khan, 2017).
Antiparasitic Activity
This compound derivatives have also been explored for antiparasitic activity. Foroumadi et al. (2005) synthesized a series of derivatives and evaluated their leishmanicidal activity, discovering that these compounds had significantly better activity than the reference drug pentostam (Foroumadi et al., 2005).
Anticancer Research
Research into the anticancer potential of 1-Methyl-4-(5-nitropyridin-2-yl)ppiperazine derivatives has been conducted. Mustafa et al. (2011) synthesized N1-(coumarin-7-yl)amidrazones incorporating N-piperazines and found that some compounds exhibited potent antitumor activity against specific cancer cell lines (Mustafa et al., 2011).
Antiamoebic and Antigiardial Activities
Saadeh, Mosleh, and Mubarak (2009) synthesized novel compounds from antiparasitic precursors and tested them for antiamoebic and antigiardial activities. They found that some of these compounds exhibited potent lethal activities against parasites like Entamoeba histolytica and Giardia intestinalis, with significantly lower IC50 values than the standard drug metronidazole (Saadeh, Mosleh, & Mubarak, 2009).
Antibacterial and Anti-Parasitic Activities
Al-Qtaitat, Saadeh, and colleagues (2015) prepared a series of metronidazole derivatives containing piperazine rings and evaluated their antibacterial and anti-parasitic activities. They found that some compounds exhibited superior activity compared to metronidazole against certain bacterial and parasitic strains (Al-Qtaitat et al., 2015).
Molecular Binding Studies
Karthikeyan et al. (2015) investigated the binding characteristics of a piperazine derivative to bovine serum albumin (BSA) using fluorescence spectroscopy. Their study provides insights into the pharmacokinetic mechanism of drugs containing piperazine derivatives (Karthikeyan et al., 2015).
Safety and Hazards
properties
IUPAC Name |
1-methyl-4-(5-nitropyridin-2-yl)piperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4O2/c1-12-4-6-13(7-5-12)10-3-2-9(8-11-10)14(15)16/h2-3,8H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZIASOMGGPNYCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50377279 | |
Record name | 1-methyl-4-(5-nitropyridin-2-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50377279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55403-34-4 | |
Record name | 1-methyl-4-(5-nitropyridin-2-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50377279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.